1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-(1-methylindol-3-yl)ethanone
• InChI: InChI=1S/C20H22N4O3/c1-23-12-14(16-5-3-4-6-17(16)23)11-18(25)24-10-7-15(13-24)27-20-19(26-2)21-8-9-22-20/h3-6,8-9,12,15H,7,10-11,13H2,1-2H3
• InChI Key: USIGIKMPKDCESP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CCC(C3)OC4=NC=CN=C4OC
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C20H22N4O3 and its molecular weight is 366.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Modification

• Organocatalytic Synthesis : A study highlights the enantioselective organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindoles], which are structurally related to the target compound. These derivatives exhibit important biological activities, showcasing a method for rapid synthesis with high enantiopurity and structural diversity (Xiao-Hua Chen et al., 2009).
• Heterocyclic Compounds Synthesis : The synthesis and tautomerism of heterocyclic compounds, such as 2-hydroxypyrazolo[1,5-a]pyridine, offer insights into chemical reactions that could be applied to the synthesis and understanding of the target compound's behavior (H. Ochi et al., 1976).

Biological Activities and Applications

• Antibacterial and Antimicrobial Activity : Various studies have focused on the synthesis of novel compounds with antibacterial and antimicrobial properties. For instance, the synthesis and antibacterial activity of 1-(5-aryl-4-benzoyl-3-hydroxy-2-oxo-3-pyrrolin-1-yl)-2-(3-benzoylmethylene-2-oxopiperazin-1-yl)ethanes demonstrate the potential of structurally similar compounds in pharmaceutical applications (V. L. Gein et al., 2006).
• Monoamine Oxidase Inhibitors : Research into reversible and irreversible inhibitors of monoamine oxidase type B (MAO-B) includes compounds with core structures related to the target compound. These findings contribute to the development of novel therapeutic agents for diseases affected by MAO-B activity (C. Ding & R. Silverman, 1993).

Chemical Properties and Reactions

• Nucleophilic Substitution Reactions : Studies on the nucleophilic substitution in quaternary salts of N,N'-linked biazoles and related systems provide a foundation for understanding the chemical reactivity and potential synthetic pathways of complex compounds, including those related to the target molecule (M. Castellanos et al., 1985).